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Compound of Interest

Compound Name: Disperse Red 13

Cat. No.: B1198903

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the wash fastness of C.l. Disperse Red 13
on key synthetic fabrics—polyester, nylon, and acetate. Its performance is benchmarked
against other commercially significant red disperse dyes, offering researchers and scientists
valuable data for material selection and development. The information presented is supported
by established experimental protocols and comparative data to ensure scientific rigor.

Executive Summary

Disperse dyes are the primary choice for coloring hydrophobic synthetic fibers. Their wash
fastness, a critical performance attribute, varies significantly depending on the dye's molecular
structure and the nature of the fibrous substrate. This guide demonstrates that while Disperse
Red 13 exhibits good wash fastness on polyester, its performance on nylon and acetate is
comparatively lower. This variance is attributed to the differences in fiber morphology and the
nature of the dye-fiber interactions. For applications demanding high wash fastness on nylon
and acetate, alternative disperse dyes may be more suitable.

Comparative Wash Fastnhess Data

The wash fastness of Disperse Red 13 and a selection of alternative red disperse dyes on
polyester, nylon, and acetate are summarized in the table below. The ratings for color change
are based on the 1ISO 105-C06 standard, utilizing a grey scale from 1 (poor) to 5 (excellent).

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1198903?utm_src=pdf-interest
https://www.benchchem.com/product/b1198903?utm_src=pdf-body
https://www.benchchem.com/product/b1198903?utm_src=pdf-body
https://www.benchchem.com/product/b1198903?utm_src=pdf-body
https://www.benchchem.com/product/b1198903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Chemical
Dye C.l. Name Polyester Nylon Acetate
Class
Disperse Red
11115 Monoazo 4 2-3 3
13
Disperse Red
1 11110 Monoazo 4-5 3 3-4
Disperse Red Anthraquinon
60756 4-5 3-4 4
60 e
Disperse Red
11140 Monoazo 4 3 3

82

Note: Data for nylon and acetate fabrics are based on qualitative assessments from scientific
literature where specific numerical ratings were not available. The general consensus is that
the wash fastness of disperse dyes on these fibers is fair to moderate.[1][2]

Factors Influencing Wash Fastnhess

The wash fastness of disperse dyes is a complex property influenced by several factors:

» Molecular Structure of the Dye: The size, polarity, and potential for hydrogen bonding of the
dye molecule play a crucial role. Larger molecules with higher polarity tend to have better
wash fastness due to stronger intermolecular forces with the fiber.[3] Disperse Red 13, a
monoazo dye, has a relatively small molecular size which can contribute to its moderate
fastness on more open fiber structures like nylon and acetate.

o Fiber Morphology: The crystalline and amorphous regions of a fiber, as well as its
hydrophobicity, significantly impact dye penetration and retention.

o Polyester: Being highly crystalline and hydrophobic, polyester fibers trap dye molecules
effectively after high-temperature dyeing, leading to good wash fastness.[4]

o Nylon: The more open and less crystalline structure of nylon allows for easier dye
penetration but also facilitates easier removal during washing, resulting in lower wash
fastness.[2]
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o Acetate: Similar to nylon, acetate has a more open structure than polyester, leading to
moderate wash fastness properties.

e Dyeing Process: The temperature, time, and pH of the dyeing process, along with the use of
carriers or dispersing agents, affect the diffusion and fixation of the dye within the fiber.

o After-treatment: A crucial step to improve wash fastness is "reduction clearing," which
removes loose dye particles from the fiber surface.

Experimental Protocols

The evaluation of wash fastness is conducted using standardized test methods to ensure
reproducibility and comparability of results. The most widely accepted standards are ISO 105-
C06 and AATCC 61.

ISO 105-C06: Colour Fastness to Domestic and
Commercial Laundering

This test determines the resistance of the color of textiles to laundering.
Apparatus and Materials:

o Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically
controlled water bath.

» Stainless steel containers (550 £ 50 mL).
o Stainless steel balls (6.0 £ 0.5 mm diameter).

» Multifiber adjacent fabric (containing strips of acetate, cotton, nylon, polyester, acrylic, and
wool).

o ECE phosphate reference detergent.
e Sodium perborate tetrahydrate (for specific test conditions).

o Grey Scale for Assessing Change in Colour (ISO 105-A02).
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o Grey Scale for Assessing Staining (ISO 105-A03).
e Spectrophotometer or colorimeter for instrumental assessment.
Procedure (summarized for a C2S test at 60°C):

e Specimen Preparation: A 10 cm x 4 cm specimen of the dyed fabric is sewn together with a
same-sized piece of multifiber adjacent fabric.

o Washing: The composite specimen is placed in a stainless steel container with 150 mL of a
solution containing 4 g/L ECE detergent and 1 g/L sodium perborate, along with 25 stainless
steel balls.

e The container is sealed and rotated in the Launder-Ometer at 40 + 2 rpm for 30 minutes at
60 + 2°C.

e Rinsing and Drying: The specimen is removed, rinsed thoroughly with cold distilled water,
and then dried in air at a temperature not exceeding 60°C.

o Evaluation: The change in color of the dyed specimen and the staining of each fiber in the
multifiber fabric are assessed visually using the respective Grey Scales under standardized
lighting conditions. A rating of 5 indicates no change, while a rating of 1 indicates a severe
change.

AATCC Test Method 61: Colorfastness to Laundering,
Accelerated

This method is widely used in the United States and simulates the effects of five home
launderings in a 45-minute test.

Apparatus and Materials:
o Launder-Ometer or equivalent.
o Stainless steel containers.

e Stainless steel balls.
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Multifiber test fabric No. 10.

1993 AATCC Standard Reference Detergent.

Gray Scale for Color Change.

Gray Scale for Staining.

Procedure (summarized for Test No. 2A):

Specimen Preparation: A 50 x 150 mm specimen is attached to a 50 x 100 mm multifiber test
fabric.

e Washing: The specimen is placed in a container with 150 mL of a 0.15% detergent solution
and 50 stainless steel balls.

e The container is placed in the Launder-Ometer and run for 45 minutes at 49°C (120°F).
e Rinsing and Drying: The specimen is removed, rinsed, and dried.
o Evaluation: The color change and staining are evaluated using the AATCC Gray Scales.

Visualizing the Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key experimental workflows
described in this guide.
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Wash Fastness Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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